molecular formula C11H15NO4S B7579212 3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid

3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid

Cat. No. B7579212
M. Wt: 257.31 g/mol
InChI Key: QSZPTPZXOLQZSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid, also known as ETCA, is a synthetic compound that has been widely used in scientific research. It is a derivative of the amino acid threonine and is structurally similar to other amino acids that play important roles in biological processes. ETCA has been studied for its potential use in the treatment of various diseases and disorders, including cancer, inflammation, and neurodegenerative diseases.

Mechanism of Action

The exact mechanism of action of 3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes and pathways that are involved in inflammation and cancer cell growth. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules in the body. It has also been shown to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, and to inhibit the growth and proliferation of cancer cells. This compound has also been shown to have neuroprotective effects, and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid in lab experiments is its specificity and selectivity. This compound has been shown to selectively inhibit the activity of certain enzymes and pathways, making it a useful tool for studying the role of these enzymes and pathways in various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for the study of 3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid. One area of research is the development of new derivatives of this compound that have improved efficacy and selectivity. Another area of research is the study of the potential use of this compound in combination with other drugs or therapies, to enhance its therapeutic effects. Finally, the study of the potential use of this compound in the treatment of other diseases and disorders, such as autoimmune diseases and cardiovascular disease, is an area of ongoing research.

Synthesis Methods

The synthesis of 3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid involves several steps, including the reaction of 3-ethylthiophene-2-carboxylic acid with thionyl chloride, followed by the addition of N,N-dimethylformamide and triethylamine. The resulting product is then reacted with L-threonine methyl ester hydrochloride to yield this compound.

Scientific Research Applications

3-[(3-Ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid has been studied extensively for its potential use in scientific research. It has been shown to have anti-inflammatory and anti-cancer properties, and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential use in the treatment of various types of cancer, including breast cancer, prostate cancer, and lung cancer.

properties

IUPAC Name

3-[(3-ethylthiophene-2-carbonyl)amino]-2-hydroxy-2-methylpropanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15NO4S/c1-3-7-4-5-17-8(7)9(13)12-6-11(2,16)10(14)15/h4-5,16H,3,6H2,1-2H3,(H,12,13)(H,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSZPTPZXOLQZSW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(SC=C1)C(=O)NCC(C)(C(=O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15NO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.